Cas no 256473-81-1 (5-Isoxazolecarboxylicacid, 4-formyl-3-methyl-)

• Product Name: 5-Isoxazolecarboxylicacid, 4-formyl-3-methyl-
• CAS No: 256473-81-1
• MF: C₆H₅NO₄
• MW: 155.108201742172
• CID: 246900
• PubChem ID: 19765269
• Update Time: 2025-09-22

5-Isoxazolecarboxylicacid, 4-formyl-3-methyl- Chemical and Physical Properties

Names and Identifiers

• 5-Isoxazolecarboxylicacid, 4-formyl-3-methyl-
• 4-Formyl-3-methyl-5-isoxazolecarboxylicacid
• 4-formyl-3-methyl-1,2-oxazole-5-carboxylic acid
• 4-formyl-3-methylisoxazole-5-carboxylicacid
• SCHEMBL9446179
• Z1216842796
• 4-formyl-3-methyl-1, 2-oxazole-5-carboxylic acid
• EN300-398546
• 5-Isoxazolecarboxylic acid, 4-formyl-3-methyl-
• 5-Isoxazolecarboxylic acid, 4-formyl-3-methyl- (9CI)
• 256473-81-1
• DTXSID70599693
• AKOS027403719
• 4-formyl-3-methylisoxazole-5-carboxylic acid
• BFNONMTUKUIPNX-UHFFFAOYSA-N

• Inchi： 1S/C6H5NO4/c1-3-4(2-8)5(6(9)10)11-7-3/h2H,1H3,(H,9,10)
• InChI Key： BFNONMTUKUIPNX-UHFFFAOYSA-N
• SMILES： O1C(C(=O)O)=C(C=O)C(C)=N1

Computed Properties

• Exact Mass: 155.02185
• Monoisotopic Mass: 155.02185764g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 80.4Ų

Experimental Properties

• PSA: 80.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Aldehydes